Cas no 183-97-1 (1,4-Cyclohexanedione bis(Ethylene Ketal))

1,4-Cyclohexanedione bis(Ethylene Ketal) Properties

Names and Identifiers

• 1,4-Cyclohexanedione bis(ethylene acetal)
• 1,4,9,12-Tetraoxadispiro(4.2.4.2)tetradecane
• 1,4-Cyclohexanedione Diethylene Ketal
• 1,4-Cyclohexanedione Bis(ethyleneketal)
• 1,4,9,12-tetraoxadispiro[4.2.4⁸.2⁵]tetradecane
• 1,4,9,12-Tetraoxadispiro[4.2.4.2]tetradecane
• 1,4-Cyclohexanedione bis-<1,2-ethanediyl acetal>
• 1,4-cyclohexanedione diethyl acetal
• cyclohexane-1,4-dione bisethylene acetal
• cyclohexane-1,4-dione bis-ethylene ketal
• 1,4-CYCLOHEXANEDIONE BISETHYLENE KETAL F
• 1,4-Cyclohexianedione bis(ethylene acetal)
• 1,4,9,12-tetraoxadispiro[4.2.4^{8}.2^{5}]tetradecane
• Dispiro[1,3-dioxolane-2,1'-cyclohexane-4',2''-[1,3]dioxolane]
• 1,4-Cyclohexanedione diethylene ketal
• 1,4-CYCLOHEXANEDIONE BIS(ETHYLENEKETAL)
• 1,4-CYCLOHEXANEDIONE BIS(ETHYLENE ACETAL)
• 1,4,9,12-TETRAOXADISPIRO[4.2.4.2]TETRADECANE
• NSC-151712
• 1,4,9,12-tetraoxadispiro[4.2.48.25]tetradecane
• D89426
• HMS560G07
• 1,4,9,12-tetraoxadispiro[4.2.4.2tetradecane
• MFCD00010851
• 1,4,9,12-Tetraoxadispiro[4,2,4,2]tetradecane
• 1,4-Cyclohexanedione bis(ethylene ketal)
• DTXSID40171369
• SY049012
• AKOS006228662
• SCHEMBL1809810
• 1,4-Cyclohexanedione bis(ethylene ketal), 99%
• InChI=1/C10H16O4/c1-2-10(13-7-8-14-10)4-3-9(1)11-5-6-12-9/h1-8H
• 1,9,12-Tetraoxadispiro[4.2.4.2]tetradecane
• FT-0631859
• YSMVSEYPOBXSOK-UHFFFAOYSA-N
• NSC151712
• CS-0128351
• NSC 151712
• J-011787
• A812828
• 183-97-1
• CCG-247465
• Maybridge1_006651
• DTXCID3093860
• 1,4,9,12-tetraoxadispiro[4.2.4?.2?]tetradecane
• DB-044513
• +Expand

• MDL： MFCD00010851
• InChIKey： YSMVSEYPOBXSOK-UHFFFAOYSA-N
• Inchi： 1S/C10H16O4/c1-2-10(13-7-8-14-10)4-3-9(1)11-5-6-12-9/h1-8H2
• SMILES： O1CCOC12CCC3(CC2)OCCO3

Computed Properties

• Exact Mass: 200.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 200.104859
• Heavy Atom Count: 14
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• LogP: 1.04660
• PSA: 36.92000
• Refractive Index: 1.4459 (estimate)
• Boiling Point: 75-85 °C/0.5 mmHg(lit.)
• Melting Point: 77.0 to 81.0 deg-C
• Flash Point: 75-85°C/0.5mm
• Color/Form: Gray white crystals
• Density: 1.1508 (rough estimate)